Cas no 39716-02-4 (Benzyl 3-chloro-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate)

• Product Name: Benzyl 3-chloro-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate
• CAS No: 39716-02-4
• MF: C₁₅H₁₄ClN₃O₂
• MW: 303.743562221527
• MDL: MFCD19382145
• CID: 4827025
• Update Time: 2025-06-10

Benzyl 3-chloro-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• benzyl 3-chloro-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate
• BENZYL 3-CHLORO-7,8-DIHYDROPYRIDO[4,3-C]PYRIDAZINE-6(5H)-CARBOXYLATE
• NE48544
• 3-Chloro-7,8-dihydro-5H-pyrido[4,3-c]pyridazine-6-carboxylic acid benzyl ester
• benzyl 3-chloro-7,8-dihydro-5H-pyrido[4,3-c]pyridazine-6-carboxylate
• 3-chloro-5,6,7,8-tetrahydro-6-pyrido[4,3-c]pyridazinecarboxylic acid benzyl ester
• 3-Chloro-7,8-dihydropyrido[4,3-c]pyridazine-6(5H)-carboxylic acid benzyl es
• Benzyl 3-chloro-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate

• MDL： MFCD19382145
• Inchi： 1S/C15H14ClN3O2/c16-14-8-12-9-19(7-6-13(12)17-18-14)15(20)21-10-11-4-2-1-3-5-11/h1-5,8H,6-7,9-10H2
• InChI Key： XODCTMQQFDRQDH-UHFFFAOYSA-N
• SMILES： ClC1=CC2=C(CCN(C(=O)OCC3C=CC=CC=3)C2)N=N1

Computed Properties

• Exact Mass: 303.077
• Monoisotopic Mass: 303.077
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 55.3

Additional information on Benzyl 3-chloro-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate

Recent Advances in the Study of Benzyl 3-chloro-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate (CAS: 39716-02-4)

The compound Benzyl 3-chloro-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate (CAS: 39716-02-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic scaffold is particularly notable for its structural versatility, which allows for diverse pharmacological activities. Recent studies have focused on its synthesis, optimization, and biological evaluation, shedding light on its promising therapeutic potential.

One of the key areas of research involves the compound's role as a building block for the development of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and the pyridazine core of this compound has been shown to interact effectively with ATP-binding sites of various kinases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Benzyl 3-chloro-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are implicated in cancer progression.

Another significant advancement is the optimization of the synthetic route for this compound. Researchers have developed a more efficient and scalable method for its production, as reported in a recent issue of Organic Process Research & Development. The new synthetic pathway reduces the number of steps and improves yield, making it more feasible for large-scale applications. This is particularly important for preclinical and clinical development, where consistent and high-quality supply of the compound is essential.

In addition to its kinase inhibitory properties, Benzyl 3-chloro-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate has also been explored for its potential in central nervous system (CNS) disorders. A 2024 study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to modulate GABA_A receptors, suggesting possible applications in anxiety and epilepsy treatments. The study utilized molecular docking and in vitro assays to elucidate the compound's binding mode and efficacy.

Despite these promising findings, challenges remain in the development of this compound. Issues such as solubility, metabolic stability, and selectivity need to be addressed to advance it further into the drug development pipeline. Future research directions may include structural modifications to enhance its pharmacokinetic properties and reduce off-target effects. Collaborative efforts between academia and industry will be crucial to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, Benzyl 3-chloro-5H,6H,7H,8H-pyrido[4,3-c]pyridazine-6-carboxylate (CAS: 39716-02-4) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibition and CNS modulation highlight its broad utility, while recent advancements in synthesis and optimization pave the way for further development. Continued research and innovation will be essential to translate these findings into clinically viable therapeutics.